![molecular formula C17H18O6 B600632 (+)-4-[(R)-2-Hydroxy-3-methoxy-3-methylbutoxy]-7H-furo[3,2-g][1]benzopyran-7-one CAS No. 52939-12-5](/img/structure/B600632.png)
(+)-4-[(R)-2-Hydroxy-3-methoxy-3-methylbutoxy]-7H-furo[3,2-g][1]benzopyran-7-one
Overview
Description
(+)-4-[(R)-2-Hydroxy-3-methoxy-3-methylbutoxy]-7H-furo[3,2-g][1]benzopyran-7-one is a chemical compound that exhibits several biological properties. It is commonly known as rosmarinic acid and is found in various plants, including rosemary, sage, and thyme. Rosmarinic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders.
Scientific Research Applications
Synthesis and Structural Analysis
- A new synthesis method for a related compound, 4-Methoxy-7H-Furo(3,2-g)(1)benzopyran-7-One, was developed, utilizing phloroglucinol and ethyl propiolate. This method offers a simpler approach for the preparation of furanocoumarins (Qian Hua, Li Da-bin, & W. Liang, 2009).
- The crystal structure of Methoxyrutaretin, a bioactive furanocoumarin closely related to the specified compound, shows stability due to intermolecular hydrogen-bond interactions (A. Bauri, S. Foro, H. Lindner, & S. K. Nayak, 2006).
Photodegradation and Photooxygenation Studies
- Research on Visnagin, a compound structurally similar to the specified chemical, explored its photodegradation processes, including photooxygenation and ozonolysis. These studies provide insights into the reaction pathways and product formations of similar furanocoumarins (S. Atta, O. Hishmat, & H. Wamhoff, 1993).
Biological Activities and Potential Applications
- Compounds like phelligridins, derived from similar furanocoumarins, show cytotoxicity against cancer cell lines, suggesting potential therapeutic applications (S. Mo, Su-Juan Wang, Guang-xiong Zhou, Yong-chun Yang, Yan Li, Xiaoguang Chen, & Jiangong Shi, 2004).
- E-Notopterol, another related compound, was isolated from Radix seu Rhizoma Notopterygii. The crystal structure reveals a weak hydrogen bond, hinting at potential biological interactions (A. Schinkovitz, F. Belaj, O. Kunert, & R. Bauer, 2009).
Chemical Reactions and Derivatives
- 8-Methoxypsoralen's reaction with dimethyldioxirane yields a methanol adduct, demonstrating interesting chemical reactivity and potential for creating novel derivatives (W. Adam & M. Sauter, 1992).
- The synthesis of various derivatives from compounds like 5-hydroxybergapten and 5-hydroxyisopimpinellin, which are structurally similar, as EGFR and VEGFR-2 kinase inhibitors, showcases the versatility and potential pharmaceutical applications of these compounds (A. Amr, M. Abdalla, S. A. Essaouy, M. Areef, M. Elgamal, T. A. Nassear, & A. E. Haschich, 2017).
properties
IUPAC Name |
4-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]furo[3,2-g]chromen-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O6/c1-17(2,20-3)14(18)9-22-16-10-4-5-15(19)23-13(10)8-12-11(16)6-7-21-12/h4-8,14,18H,9H2,1-3H3/t14-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHENVVIVPZCJOA-CQSZACIVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(COC1=C2C=CC(=O)OC2=CC3=C1C=CO3)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)([C@@H](COC1=C2C=CC(=O)OC2=CC3=C1C=CO3)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(+)-4-[(R)-2-Hydroxy-3-methoxy-3-methylbutoxy]-7H-furo[3,2-g][1]benzopyran-7-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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